Cas no 1805516-48-6 (3-Bromomethyl-2-chloro-4-fluoropyridine)

• Product Name: 3-Bromomethyl-2-chloro-4-fluoropyridine
• CAS No: 1805516-48-6
• MF: C₆H₄BrClFN
• MW: 224.45806312561
• CID: 4901479
• Update Time: 2025-05-24

3-Bromomethyl-2-chloro-4-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromomethyl-2-chloro-4-fluoropyridine
• 3-(Bromomethyl)-2-chloro-4-fluoropyridine

• Inchi： 1S/C6H4BrClFN/c7-3-4-5(9)1-2-10-6(4)8/h1-2H,3H2
• InChI Key： YVAYXYVRSNQZSC-UHFFFAOYSA-N
• SMILES： BrCC1C(=NC=CC=1F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• XLogP3: 2.5
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromomethyl-2-chloro-4-fluoropyridine

3-Bromomethyl-2-chloro-4-fluoropyridine (CAS No. 1805516-48-6)

3-Bromomethyl-2-chloro-4-fluoropyridine, also known by its CAS registry number CAS No. 1805516-48-6, is a heterocyclic aromatic compound with significant applications in organic synthesis and material science. This compound belongs to the family of pyridines, which are six-membered rings containing one nitrogen atom. The substitution pattern of this molecule includes a bromomethyl group at the 3-position, a chlorine atom at the 2-position, and a fluorine atom at the 4-position, making it a highly functionalized aromatic compound with unique electronic and structural properties.

The synthesis of 3-Bromomethyl-2-chloro-4-fluoropyridine typically involves multi-step organic reactions, often starting from pyridine derivatives. The introduction of halogen substituents (chlorine and fluorine) and the bromomethyl group requires precise control over reaction conditions to ensure high purity and yield. Recent advancements in catalytic methods and selective substitution techniques have improved the efficiency of synthesizing such complex molecules, making them more accessible for research and industrial applications.

One of the key areas where 3-Bromomethyl-2-chloro-4-fluoropyridine has shown promise is in the development of advanced materials, particularly in the field of electronics. The compound's electronic properties, influenced by the electronegative substituents (chlorine and fluorine), make it a candidate for use in organic semiconductors and light-emitting diodes (LEDs). Researchers have explored its potential as a building block for constructing π-conjugated systems, which are essential for efficient charge transport in electronic devices.

In addition to its role in materials science, 3-Bromomethyl-2-chloro-4-fluoropyridine has garnered attention in medicinal chemistry due to its ability to act as a bioisostere or pharmacophore mimic. The bromomethyl group can serve as a reactive site for further functionalization, enabling the creation of bioactive molecules with tailored activities. Recent studies have investigated its potential as an intermediate in the synthesis of drug candidates targeting various therapeutic areas, including cancer and infectious diseases.

The compound's stability under various conditions is another critical aspect that has been extensively studied. Its resistance to hydrolysis and oxidation makes it suitable for use in harsh chemical environments or long-term storage applications. Moreover, the presence of multiple halogen atoms imparts unique solubility properties, which are advantageous in both laboratory settings and industrial processes.

From an environmental standpoint, understanding the fate and transport of 3-Bromomethyl-2-chloro-4-fluoropyridine in natural systems is crucial for assessing its potential impact on ecosystems. Recent research has focused on its biodegradation pathways and toxicity profiles, providing valuable insights into its safe handling and disposal practices.

In summary, 3-Bromomethyl-2-chloro-4-fluoropyridine (CAS No. 1805516-48-6) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with advancements in synthetic methodologies and material science, positions it as an important tool for innovation in both academic research and industrial development.